N-(4-ethoxybenzylidene)-4-(2-pyridinyl)-1-piperazinamine

• IUPAC Name: 1-(4-ethoxyphenyl)-N-(4-pyridin-2-ylpiperazin-1-yl)methanimine
• InChI: InChI=1S/C18H22N4O/c1-2-23-17-8-6-16(7-9-17)15-20-22-13-11-21(12-14-22)18-5-3-4-10-19-18/h3-10,15H,2,11-14H2,1H3
• InChI Key: KBDDHPZWIMESFB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C=NN2CCN(CC2)C3=CC=CC=N3
• Molecular Formula: C18H22N4O
• Molecular Weight: 310.4 g/mol

Description

N-(4-ethoxybenzylidene)-4-(2-pyridinyl)-1-piperazinamine, also known as EPPA, is a chemical compound that has been studied extensively for its potential applications in scientific research. EPPA is a piperazine derivative that has shown promising results as a pharmacological tool in various fields of study.

Mechanism of Action

N-(4-ethoxybenzylidene)-4-(2-pyridinyl)-1-piperazinamine is believed to exert its pharmacological effects by acting as a potent antagonist of the dopamine D2 receptor. It has also been shown to have an affinity for other neurotransmitter receptors, including the serotonin 5-HT1A receptor and the adrenergic α1 receptor.
Biochemical and Physiological Effects
N-(4-ethoxybenzylidene)-4-(2-pyridinyl)-1-piperazinamine has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of dopamine and other neurotransmitters in the brain, which may contribute to its antipsychotic and antidepressant effects. N-(4-ethoxybenzylidene)-4-(2-pyridinyl)-1-piperazinamine has also been shown to have anxiolytic effects, reducing anxiety and stress in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-ethoxybenzylidene)-4-(2-pyridinyl)-1-piperazinamine in scientific research is its high potency and selectivity for the dopamine D2 receptor. This makes it a useful tool for studying the role of dopamine in various neurological disorders. However, one limitation of using N-(4-ethoxybenzylidene)-4-(2-pyridinyl)-1-piperazinamine is its relatively short half-life, which may limit its usefulness in certain experiments.

Future Directions

There are several potential future directions for research on N-(4-ethoxybenzylidene)-4-(2-pyridinyl)-1-piperazinamine. One area of interest is its potential use in treating neurological disorders, including schizophrenia and Alzheimer's disease. N-(4-ethoxybenzylidene)-4-(2-pyridinyl)-1-piperazinamine may also have potential applications in the field of drug addiction research, as dopamine plays a key role in addiction and reward pathways. Additionally, further research is needed to explore the full range of N-(4-ethoxybenzylidene)-4-(2-pyridinyl)-1-piperazinamine's pharmacological activities and potential therapeutic uses.

Synthesis Methods

The synthesis of N-(4-ethoxybenzylidene)-4-(2-pyridinyl)-1-piperazinamine involves the reaction of 4-ethoxybenzaldehyde with 2-pyridinecarboxaldehyde and piperazine in the presence of a catalyst. The resulting product is then purified through recrystallization to obtain pure N-(4-ethoxybenzylidene)-4-(2-pyridinyl)-1-piperazinamine.

Scientific Research Applications

N-(4-ethoxybenzylidene)-4-(2-pyridinyl)-1-piperazinamine has been extensively studied for its potential applications in scientific research. It has been shown to have a wide range of pharmacological activities, including antipsychotic, antidepressant, and anxiolytic effects. N-(4-ethoxybenzylidene)-4-(2-pyridinyl)-1-piperazinamine has also been studied for its potential use in treating various neurological disorders, including schizophrenia and Alzheimer's disease.